3,6-Dimethoxy-9H-carbazole

• IUPAC Name: 3,6-dimethoxy-9H-carbazole
• InChI: InChI=1S/C14H13NO2/c1-16-9-3-5-13-11(7-9)12-8-10(17-2)4-6-14(12)15-13/h3-8,15H,1-2H3
• InChI Key: YQKMWXHJSIEAEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2C=C(C=C3)OC
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID80349388
• Molecular Weight: 227.26 g/mol
• CAS RN: 57103-01-2

Description

3,6-Dimethoxy-9H-carbazole, also known as DMC, is a heterocyclic aromatic compound that has been used in a variety of scientific research applications. It has been found to be a useful building block for the synthesis of a variety of heterocyclic compounds and is also used in the preparation of dyes, pharmaceuticals, and other organic compounds. DMC has a wide range of biological and physiological effects, and its use in scientific research has been increasing in recent years.

Scientific Research Applications

Glycozolidal and Carbazole Derivatives

Glycozolidal, a naturally occurring carbazole, exhibits significant intermolecular interactions like hydrogen bonds and π–π interactions. Carbazoles like 3,6-Dimethoxy-9H-carbazole have been a focus in research due to their planar structure and potential applications in molecular science (Fun, Maneerat, Laphookhieo, & Chantrapromma, 2011).

Optoelectronic Properties

Carbazoles with isomeric dimethoxy groups, like 3,6-dimethoxy carbazole, show promise in optoelectronics due to their high thermal stability, glass-forming abilities, and aggregation-induced emission properties. Their molecular structure and charge-transporting properties make them suitable for applications in electronic devices (Bucinskas et al., 2015).

Fluorescence and Photophysics

The incorporation of carbazole derivatives, including this compound, into polymers, influences their optical properties, notably enhancing fluorescence quantum yield. This makes them suitable for applications in fluorescence-based technologies (Reitzenstein & Lambert, 2009).

Synthesis and Applications in Material Science

The versatility of this compound and related compounds as building blocks in material science is notable. Their tunable properties make them useful in the development of materials with specific desired properties (Weseliński, Lübke, & Eddaoudi, 2014).

Antimicrobial Activities

Carbazole derivatives have been studied for their antimicrobial properties. This research expands the potential application of carbazoles in pharmaceuticals and healthcare (Salih, Salimon, & Yousif, 2016).

Electrochemical and Spectral Characterizations

Carbazoles, including this compound, have been characterized for their electrochemical and spectral properties. These studies are crucial for their application in electrochemical devices and understanding their redox behaviors (Chiu, Chung, Liou, & Su, 2012).

Mechanism of Action

Target of Action

It is known that the compound can be used as an organic intermediate and a pharmaceutical intermediate , suggesting that it may interact with various biological targets.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like 3,6-Dimethoxy-9H-carbazole . .

Safety and Hazards

3,6-Dimethoxy-9H-carbazole is classified as a warning hazard. It causes skin irritation and serious eye irritation. It may cause respiratory irritation and is suspected of causing cancer. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye.

Future Directions

3,6-Dimethoxy-9H-carbazole has shown great potential in the field of perovskite solar cells. Future research could focus on the development of dipolar materials through tailored molecular designs.

Biochemical Analysis

Biochemical Properties

3,6-Dimethoxy-9H-carbazole plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or modulation of enzyme activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the MAPK/ERK signaling pathway, which is vital for cell proliferation and differentiation. Additionally, it can alter the expression of genes involved in oxidative stress response and apoptosis, thereby impacting cell survival and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to changes in their conformation and activity. For instance, it has been reported to inhibit the activity of certain kinases by binding to their ATP-binding sites. This inhibition can result in the downregulation of downstream signaling pathways, ultimately affecting cellular responses. Furthermore, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a reduction in its biological activity. Long-term exposure to this compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular processes, including alterations in cell cycle progression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as anti-inflammatory and antioxidant properties. At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s beneficial effects are only apparent within a specific dosage range. Beyond this range, the risk of adverse effects increases significantly .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites. These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body. The interaction of this compound with these enzymes can also affect metabolic flux and alter the levels of other metabolites in the body .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For instance, it can be transported across cell membranes by organic cation transporters (OCTs) and distributed within tissues by binding to plasma proteins. The localization and accumulation of this compound in specific tissues can influence its biological activity and therapeutic potential .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. It can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, its presence in the nucleus can affect gene expression by interacting with nuclear receptors and transcription factors .

Q & A

Q1: How does the incorporation of 3,6-Dimethoxy-9H-carbazole into a spirobi[acridine] based HTM influence the performance of perovskite solar cells?

A1: [] Incorporating this compound moieties into a 10H,10'H-9,9'-spirobi[acridine] core, creating the HTM BSA50, leads to improved hole mobility and a higher work function compared to a similar HTM lacking this specific substitution (BSA51). This results in more efficient hole transportation from the perovskite layer to the HTM layer in PSCs. Consequently, BSA50-based PSCs exhibit higher open-circuit voltage (Voc) and fill factor (FF) compared to BSA51-based devices, ultimately leading to a higher power conversion efficiency (PCE) of 22.65%. []

Q2: How does the stability of a this compound containing HTM compare to the commonly used spiro-OMeTAD in perovskite solar cells?

A2: [] The hydrophobicity of the this compound containing HTM, BSA50, contributes to improved device stability. Unencapsulated PSCs fabricated with BSA50 demonstrated superior stability compared to devices employing the commonly used spiro-OMeTAD. The BSA50-based devices retained nearly 90% of their initial efficiency after 1000 hours of operation, highlighting the potential of this compound as a component in long-lasting PSCs. []